4-(Decyloxy)-3-fluorobenzoic acid

• Molecular Formula: C17H25FO3
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 4-decoxy-3-fluorobenzoic acid
• InChI: InChI=1S/C17H25FO3/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(19)20)13-15(16)18/h10-11,13H,2-9,12H2,1H3,(H,19,20)
• InChI Key: XVICHYQFMAVOKG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCOC1=C(C=C(C=C1)C(=O)O)F

Description

Chemical Structure and Properties
4-(Decyloxy)-3-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with the molecular formula C₁₇H₂₅FO₃ (derived from structural analogs in ). The compound features a decyloxy (-O-C₁₀H₂₁) group at the para position and a fluorine atom at the meta position relative to the carboxylic acid (-COOH) group. This substitution pattern significantly influences its physicochemical properties, including acidity, polarity, and mesophase behavior.

Comparison with Similar Compounds

Research Findings and Data

Table 1: Thermodynamic Properties of Selected Benzoic Acid Derivatives

Compound	ΔHₐds (kJ/mol)	Mesophase Range (°C)	Selectivity in IGC
4-(Decyloxy)benzoic acid	-32.5 (303–328 K)	423–433 K (thermodynamic)	High for xylenes
4-(Decyloxy)-3-fluorobenzoic acid	N/A	Estimated broader range	Potential for halogenated isomers

Key Observations :

• DBA’s surface adsorption enthalpy (ΔHₐds) was measured via IGC, demonstrating its utility in separating structural isomers .
• Fluorinated analogs are understudied in chromatography but show promise in pharmaceutical contexts due to enhanced binding affinity .